1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-(pyrrolidin-1-yl)pyridin-4-yl)methyl)piperidine-3-carboxamide

• IUPAC Name: N-[(2-pyrrolidin-1-ylpyridin-4-yl)methyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H27N9O/c32-22(25-12-17-5-6-24-19(10-17)29-7-1-2-8-29)18-4-3-9-30(13-18)20-11-21(27-15-26-20)31-16-23-14-28-31/h5-6,10-11,14-16,18H,1-4,7-9,12-13H2,(H,25,32)
• InChI Key: WKFZLVJRXLWAKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=C2)CNC(=O)C3CCCN(C3)C4=NC=NC(=C4)N5C=NC=N5
• Molecular Formula: C22H27N9O
• Molecular Weight: 433.5 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-(pyrrolidin-1-yl)pyridin-4-yl)methyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H27N9O and its molecular weight is 433.52. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Studies have explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents, which suggests relevance in the treatment of cancer and inflammatory diseases. The structure-activity relationship was discussed, providing insights into how structural modifications could influence biological activity (Rahmouni et al., 2016).

Synthesis of Heterocyclic Compounds

Research on the Mannich reaction in the synthesis of N,S-containing heterocycles has contributed to the development of new methodologies for creating heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science (Dotsenko et al., 2012).

Anti-Inflammatory and Analgesic Agents

Compounds derived from visnaginone and khellinone have been synthesized and shown to possess anti-inflammatory and analgesic properties. These findings highlight the potential of pyrimidine derivatives in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antihypertensive Agents

A series of triazolopyrimidines has been prepared, showing promising activity as antihypertensive agents. This underscores the significance of heterocyclic compounds in addressing cardiovascular diseases (Bayomi et al., 1999).

Metabolic Pathways of Antineoplastic Agents

The metabolism of flumatinib, an antineoplastic tyrosine kinase inhibitor, was studied in chronic myelogenous leukemia patients, revealing the main metabolic pathways of this drug in humans. Such studies are crucial for understanding the pharmacokinetics and optimizing the efficacy of cancer treatments (Gong et al., 2010).